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Compound of Interest

Compound Name:
Ethyl 2-bromo-5-

(trifluoromethyl)benzoate

Cat. No.: B1420970 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 2-bromo-5-(trifluoromethyl)benzoate is a fluorinated aromatic compound that serves

as a versatile building block in organic synthesis. Its unique substitution pattern, featuring a

bromine atom, a trifluoromethyl group, and an ethyl ester on a benzene ring, makes it a

valuable precursor for the synthesis of complex molecules, particularly in the fields of medicinal

chemistry and materials science. This guide provides a comprehensive overview of its

molecular structure, key properties, and significance in synthetic applications.

Molecular Structure and Properties
The molecular structure of Ethyl 2-bromo-5-(trifluoromethyl)benzoate is characterized by a

benzene ring substituted with three different functional groups. The ethyl benzoate moiety

provides a site for further chemical transformations, while the bromine atom and the

trifluoromethyl group significantly influence the electronic properties and reactivity of the

aromatic ring.

The presence of the electron-withdrawing trifluoromethyl group and the bromine atom

deactivates the aromatic ring towards electrophilic substitution, while the bromine atom

provides a handle for cross-coupling reactions.
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Key Properties
Property Value Source

CAS Number 1214336-55-6 [1][2][3][4]

Molecular Formula C10H8BrF3O2 [1][2][3]

Molecular Weight 297.07 g/mol [1][2]

IUPAC Name
ethyl 2-bromo-5-

(trifluoromethyl)benzoate
[3]

Appearance White to off-white solid

Purity Typically ≥97% [1]

Structural Representation

Reaction Setup Reaction Work-up and Purification

Weigh Ethyl 2-bromo-5-
(trifluoromethyl)benzoate,

boronic acid/ester, and catalyst

Add solvent (e.g., toluene, dioxane)
and base (e.g., K2CO3, Cs2CO3)

Degas the reaction mixture
(e.g., with argon or nitrogen)

Heat the reaction mixture
to the desired temperature

(e.g., 80-110 °C)

Monitor reaction progress
by TLC or LC-MS Cool the reaction mixture

Perform aqueous work-up
(e.g., add water and extract

with an organic solvent)

Dry the organic layer and
concentrate under reduced pressure

Purify the crude product
(e.g., by column chromatography)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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